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Compound of Interest

2-(2-1sopropyl-5-
Compound Name:
methylphenoxy)acetic acid

Cat. No.: B182958

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency
procedures for working with 2-(2-Isopropyl-5-methylphenoxy)acetic acid (CAS No: 5333-40-
4). The information is compiled to ensure a safe laboratory environment for all personnel.

Hazard Identification and Classification

2-(2-1sopropyl-5-methylphenoxy)acetic acid is classified as harmful if swallowed.[1][2] It is
essential to handle this compound with appropriate care to avoid accidental ingestion and
exposure.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1][2]

GHS Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]
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e P330: Rinse mouth.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data Summary

The following tables summarize the known physical, chemical, and toxicological properties of 2-

(2-1sopropyl-5-methylphenoxy)acetic acid.

Table 1: Physical and Chemical Properties

Property Value Source
CAS Number 5333-40-4 [1][3][4]
Molecular Formula C12H1603 [11[31[4]
Molecular Weight 208.26 g/mol [3114]
Appearance White to off-white crystalline o
powder
pKa (Predicted) 3.23+£0.10 [1]
Boiling Point 211 °C [5]
Density (Predicted) 1.090 + 0.06 g/cm3 [5]
Solubility Soluble in Methanol [5]
Table 2: Toxicological Data
Endpoint Value Species Source

o Category 4 (Harmful if N
Acute Oral Toxicity Not specified
swallowed)

[1]

Experimental Protocols
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Adherence to the following protocols is mandatory when working with 2-(2-1sopropyl-5-
methylphenoxy)acetic acid.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE.[6] The
minimum required PPE is outlined below.

Working with
2-(2-Isopropyl-5-methylphenoxy)acetic acid

Required Personal Protective Equipment

Hand Protection: Body Protection:
Disposable nitrile gloves. Laboratory coat.

Eye Protection: Foot Protection:
Safety glasses with side shields or chemical safety goggles. Closed-toe shoes.

Click to download full resolution via product page

Handling Protocol

o Work Area Preparation:
o Conduct all work in a well-ventilated area, preferably within a chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.[7]
o Clear the work area of any unnecessary equipment or chemicals.
e Handling the Compound:
o Wear the appropriate PPE as specified in section 3.1.

o Avoid inhalation of dust.[7]
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o Prevent contact with skin and eyes.[7]

o Do not eat, drink, or smoke in the work area.[1]

o After Handling:
o Wash hands thoroughly with soap and water after handling the compound.[1]

o Clean and decontaminate the work surface.

Storage Protocol

o Store in a tightly closed container in a dry and well-ventilated place.[7]
o Keep the container securely sealed.

o Store at room temperature.[5]

» Avoid contact with strong oxidizing agents.[7]

Emergency Procedures

First Aid Measures

o General Advice: If you feel unwell, seek medical advice. Show the safety data sheet to the
doctor in attendance.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[8]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Call a POISON CENTER or doctor/physician if you feel unwell.[1][8]

Accidental Release Measures (Chemical Spill)
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In the event of a spill, follow the procedure outlined below.

Chemical Spill Occurs

Evacuate and alert
personnel in the area.

Wear appropriate PPE
(gloves, goggles, lab coat).
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Disposal Protocol

« All waste containing 2-(2-Isopropyl-5-methylphenoxy)acetic acid must be treated as
hazardous waste.[6]

¢ Solid Waste: Contaminated items such as gloves, absorbent materials, and weighing paper
should be placed in a designated, sealed, and clearly labeled hazardous waste container.[6]

e Unused Chemical: Dispose of surplus and non-recyclable solutions to a licensed disposal
company.

¢ Do not let the product enter drains.

Signaling Pathways

There is no readily available information in the searched scientific literature regarding the
specific signaling pathways modulated by 2-(2-Isopropyl-5-methylphenoxy)acetic acid. This
compound is primarily documented as a chemical intermediate. Further research would be
required to elucidate its biological activities and associated signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-(2-Isopropyl-5-
methylphenoxy)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182958#safety-precautions-for-working-with-2-2-
isopropyl-5-methylphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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